Cas no 1353965-34-0 (2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol)

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol is a synthetic organic compound featuring a cyclopropylamine core substituted with a 2,3-dichlorobenzyl group and an ethanol moiety. This structure imparts unique reactivity and potential utility in pharmaceutical or agrochemical applications, particularly as an intermediate in the synthesis of bioactive molecules. The presence of the dichlorobenzyl group enhances lipophilicity, while the ethanol side chain offers functional versatility for further derivatization. Its well-defined molecular architecture allows for precise modifications, making it valuable in medicinal chemistry research. The compound’s stability and compatibility with common synthetic protocols further underscore its practicality in complex organic transformations.
2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol structure
1353965-34-0 structure
Product Name:2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol
CAS No:1353965-34-0
MF:C12H15Cl2NO
MW:260.159601449966
CID:2161454
Update Time:2025-05-21

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol
    • 2-(Cyclopropyl(2,3-dichlorobenzyl)amino)ethanol
    • AM93450
    • 2-[Cyclopropyl-(2,3-dichlorobenzyl)amino]ethanol
    • Inchi: 1S/C12H15Cl2NO/c13-11-3-1-2-9(12(11)14)8-15(6-7-16)10-4-5-10/h1-3,10,16H,4-8H2
    • InChI Key: SEWJHKBSDZLUID-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1CN(CCO)C1CC1)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 223
  • Topological Polar Surface Area: 23.5

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
086173-500mg
2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol
1353965-34-0
500mg
£488.00 2022-03-01

Additional information on 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol

Comprehensive Overview of 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol (CAS No. 1353965-34-0)

2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol, with the CAS number 1353965-34-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a cyclopropyl group, a 2,3-dichloro-benzyl moiety, and an ethanolamine backbone. Its structural complexity makes it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

The growing interest in 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol is driven by its potential as a building block for small-molecule therapeutics. Researchers are exploring its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology due to their role in treating chronic diseases. Additionally, its dichloro-benzyl component aligns with trends in halogenated compound research, which focuses on enhancing drug stability and bioavailability.

From a synthetic chemistry perspective, the CAS 1353965-34-0 compound exemplifies the importance of amino-alcohol derivatives in medicinal chemistry. Its ethanolamine segment is frequently leveraged to improve water solubility, a critical factor in drug formulation optimization. Recent publications highlight its use in structure-activity relationship (SAR) studies, addressing common search queries like "how to modify drug candidates for better efficacy."

In agrochemical applications, 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol is investigated for its role in developing next-generation pesticides. The cyclopropyl group’s metabolic stability resonates with industry demands for environmentally sustainable solutions, a trending topic among green chemistry advocates. This aligns with frequent searches such as "eco-friendly pesticide intermediates" on scientific platforms.

Analytical characterization of CAS 1353965-34-0 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), addressing the prevalent question: "how to confirm the purity of complex intermediates?" Its logP and pKa values are also studied to predict ADME properties, a key focus area for researchers optimizing bioavailability.

The compound’s nomenclature, 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol, reflects IUPAC conventions but may appear daunting. Breaking it down—cyclopropyl (a three-carbon ring), 2,3-dichloro-benzyl (a chlorinated aromatic group), and ethanol (a hydroxyl-terminated chain)—helps demystify its structure for newcomers, a strategy that enhances readability for audiences searching "how to interpret complex chemical names."

Ongoing research into 1353965-34-0 also intersects with computational chemistry trends. Molecular docking simulations using this compound are frequently discussed in forums exploring "AI-driven drug design," highlighting its relevance in digital transformation initiatives within life sciences.

Regulatory compliance for 2-[Cyclopropyl-(2,3-dichloro-benzyl)-amino]-ethanol adheres to global REACH and FDA guidelines, ensuring its safe use in R&D. This addresses concerns like "regulatory status of novel intermediates," a common query among industrial chemists.

In summary, CAS 1353965-34-0 represents a multifaceted compound bridging pharmaceutical innovation and agrochemical advancement. Its structural features and applications align with cutting-edge research priorities, making it a subject of enduring interest in both academic and industrial settings.

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